Cas no 2229443-43-8 (5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2229443-43-8
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 5963813
• PubChem ID: 165973089
• Update Time: 2025-10-18

5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1754273
• 2229443-43-8
• 5-{1-[(aminooxy)methyl]cyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine

• Inchi： 1S/C9H15N3OS/c1-12(2)8-11-5-7(14-8)9(3-4-9)6-13-10/h5H,3-4,6,10H2,1-2H3
• InChI Key： GBXVAUGDYVABCI-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C1(CON)CC1

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.6Ų

Additional information on 5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine

Research Brief on 5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine (CAS: 2229443-43-8)

In recent years, the compound 5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine (CAS: 2229443-43-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and thiazol-2-amine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The following brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary interest in 5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine stems from its structural versatility and its ability to interact with biological targets. Recent studies have highlighted its role as a potent inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its unique chemical properties, such as stability under physiological conditions and selective binding affinity, have positioned it as a valuable scaffold for further medicinal chemistry optimization.

One of the most notable advancements in the study of this compound is its application in targeted cancer therapies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine exhibit selective cytotoxicity against certain cancer cell lines while sparing healthy cells. This selectivity is attributed to the compound's ability to modulate specific signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignancies. These findings open new avenues for the development of precision oncology treatments.

Another critical area of research involves the compound's pharmacokinetic and pharmacodynamic properties. Recent preclinical studies have investigated its bioavailability, metabolism, and excretion profiles, providing essential data for future clinical trials. For instance, a study in Drug Metabolism and Disposition (2024) reported that the compound exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing, addressing one of the key challenges in small-molecule drug development. These insights are crucial for optimizing dosing regimens and minimizing potential side effects.

In addition to its therapeutic potential, 5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine has also been explored as a tool compound in chemical biology. Its ability to form stable covalent adducts with target proteins has enabled researchers to study protein-ligand interactions in unprecedented detail. For example, a recent Nature Chemical Biology (2023) study utilized this compound to probe the active sites of cysteine proteases, shedding light on their catalytic mechanisms and informing the design of next-generation protease inhibitors.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, potential off-target effects, and long-term safety profiles require further investigation. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate the compound's progression from bench to bedside. Ongoing research is expected to refine its therapeutic applications and expand its utility in diverse disease contexts.

In conclusion, 5-{1-(aminooxy)methylcyclopropyl}-N,N-dimethyl-1,3-thiazol-2-amine (CAS: 2229443-43-8) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications—from enzyme inhibition to targeted cancer therapy—underscore its potential as a cornerstone in modern pharmaceutical research. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound is poised to make significant contributions to the development of innovative therapeutics.